![molecular formula C16H25NO2S B4766388 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine](/img/structure/B4766388.png)
2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine
Overview
Description
2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine, also known as EPPS, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. EPPS is a sulfonated piperidine that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine is not fully understood, but it is believed to act as a neuroprotective agent by promoting the growth and survival of neurons. 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine has been shown to bind to and stabilize the extracellular matrix, which is essential for the growth and survival of neurons.
Biochemical and Physiological Effects
2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine has been shown to have a wide range of biochemical and physiological effects. In addition to promoting the growth and survival of neurons, 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine has been shown to enhance the activity of enzymes involved in the metabolism of neurotransmitters, such as acetylcholine and dopamine. 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine in lab experiments is its ability to enhance the survival and growth of neurons in vitro. This property makes 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine a valuable tool for studying the development and regeneration of the nervous system. However, 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine. One area of interest is the development of new methods for synthesizing 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine with higher purity and yield. Another area of interest is the investigation of the mechanism of action of 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine and its potential applications in the treatment of neurological disorders. Additionally, further research is needed to explore the potential side effects of 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine and to optimize its use in lab experiments.
Scientific Research Applications
2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine has been extensively studied for its potential applications in scientific research. One of the most significant applications of 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine is in the field of neuroscience, where it has been shown to enhance the survival and growth of neurons in vitro. This property makes 2-ethyl-1-[(4-propylphenyl)sulfonyl]piperidine a valuable tool for studying the development and regeneration of the nervous system.
properties
IUPAC Name |
2-ethyl-1-(4-propylphenyl)sulfonylpiperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2S/c1-3-7-14-9-11-16(12-10-14)20(18,19)17-13-6-5-8-15(17)4-2/h9-12,15H,3-8,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOOPKYVOLQNGJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-1-[(4-propylphenyl)sulfonyl]piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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